[2-(4-Chloro-2-fluoroanilino)-2-oxoethyl] 3,5-ditert-butylbenzoate

• IUPAC Name: [2-(4-chloro-2-fluoroanilino)-2-oxoethyl] 3,5-ditert-butylbenzoate
• InChI: InChI=1S/C23H27ClFNO3/c1-22(2,3)15-9-14(10-16(11-15)23(4,5)6)21(28)29-13-20(27)26-19-8-7-17(24)12-18(19)25/h7-12H,13H2,1-6H3,(H,26,27)
• InChI Key: BUKKEZDHPFNFIQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1)C(=O)OCC(=O)NC2=C(C=C(C=C2)Cl)F)C(C)(C)C
• Molecular Formula: C23H27ClFNO3
• Molecular Weight: 419.9 g/mol

Description

[2-(4-Chloro-2-fluoroanilino)-2-oxoethyl] 3,5-ditert-butylbenzoate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is known for its unique properties and has been extensively studied for its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of [2-(4-Chloro-2-fluoroanilino)-2-oxoethyl] 3,5-ditert-butylbenzoate is not fully understood. However, it has been suggested that this compound interacts with specific enzymes and receptors, leading to their inhibition. This inhibition can result in the modulation of various biochemical and physiological processes, making it a potential candidate for developing new drugs.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. It has been found to exhibit potent inhibitory activity against certain enzymes and receptors, leading to the modulation of various biochemical and physiological processes. This compound has been studied for its potential applications in treating various diseases, including cancer, Alzheimer's disease, and diabetes.

Advantages and Limitations for Lab Experiments

The advantages of using [2-(4-Chloro-2-fluoroanilino)-2-oxoethyl] 3,5-ditert-butylbenzoate in lab experiments include its potent inhibitory activity against specific enzymes and receptors, making it an ideal candidate for developing new drugs. However, the limitations of using this compound in lab experiments include its complex synthesis method, which requires expertise in organic chemistry, and its potential toxicity, which requires careful handling.

Future Directions

There are several future directions for the study of [2-(4-Chloro-2-fluoroanilino)-2-oxoethyl] 3,5-ditert-butylbenzoate. These include:
1. Further studies on the mechanism of action of this compound to fully understand its inhibitory activity against specific enzymes and receptors.
2. Developing new drugs based on the structure of this compound for the treatment of various diseases.
3. Studying the potential toxicity of this compound and developing safer methods for handling and storage.
4. Investigating the potential applications of this compound in other fields, such as agriculture and environmental science.
Conclusion:
In conclusion, this compound is a unique chemical compound that has gained significant attention in the scientific research community. Its potential applications in drug discovery, medicinal chemistry, and biochemistry make it an ideal candidate for further study. However, its complex synthesis method and potential toxicity require careful handling and storage. Future research on this compound could lead to the development of new drugs and applications in various fields.

Synthesis Methods

The synthesis of [2-(4-Chloro-2-fluoroanilino)-2-oxoethyl] 3,5-ditert-butylbenzoate is a complex process that requires expertise in organic chemistry. The most commonly used method for synthesizing this compound involves the reaction of 3,5-ditert-butylbenzoic acid with 4-chloro-2-fluoroaniline in the presence of a coupling reagent, followed by the addition of 2-oxoethyl bromide. The reaction mixture is then heated at a specific temperature and pressure to obtain the desired product.

Scientific Research Applications

The unique properties of [2-(4-Chloro-2-fluoroanilino)-2-oxoethyl] 3,5-ditert-butylbenzoate make it an ideal candidate for scientific research applications. This compound has been extensively studied for its potential applications in drug discovery, medicinal chemistry, and biochemistry. It has been found to exhibit potent inhibitory activity against certain enzymes and receptors, making it a potential candidate for developing new drugs to treat various diseases.